Cas no 98130-58-6 (2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile)
2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile is a heterocyclic compound featuring a pyrrole core substituted with amino, bromo, and two cyano functional groups. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex heterocyclic systems. The presence of electron-withdrawing cyano groups and an electron-donating amino group enhances its utility in nucleophilic and electrophilic substitution reactions. The bromo substituent further allows for selective functionalization via cross-coupling reactions. Its high purity and stability make it a reliable building block for research and industrial-scale processes requiring precise molecular modifications.
98130-58-6 structure
Product Name:2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile
CAS No:98130-58-6
MF:C6H3BrN4
MW:211.018819093704
MDL:MFCD01050909
CID:803316
PubChem ID:610978
Update Time:2025-06-08
2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile
- 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-bromo-
- 1H-Pyrrole-3,4-dicarbonitrile,2-amino-5-bromo-
- DTXSID50346288
- AKOS022013269
- 2-amino-5-bromo-3,4-di-cyanopyrrole
- AT15239
- 2-Amino-5-bromo-3,4-dicyanopyrrole
- SCHEMBL2726430
- 2-Amino-5-bromo-3,4-di-cyanopyrole
- CS-0435930
- Pyrrole-3,4-dicarbonitrile, 2-amino-5-bromo-
- 2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile #
- SB62643
- 2-amino-3,4-dicyano-5-bromopyrrole
- 98130-58-6
- STK673912
- DB-392587
- AG-205/12762093
-
- MDL: MFCD01050909
- Inchi: 1S/C6H3BrN4/c7-5-3(1-8)4(2-9)6(10)11-5/h11H,10H2
- InChI Key: YOKMIDCZQYUXOI-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C(C#N)=C(N)N1
Computed Properties
- Exact Mass: 209.95411g/mol
- Monoisotopic Mass: 209.95411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.4
- Topological Polar Surface Area: 89.4Ų
2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A294410-25mg |
2-Amino-5-bromo-3,4-di-cyanopyrole |
98130-58-6 | 25mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A294410-50mg |
2-Amino-5-bromo-3,4-di-cyanopyrole |
98130-58-6 | 50mg |
$ 316.00 | 2023-04-19 | ||
| TRC | A294410-100mg |
2-Amino-5-bromo-3,4-di-cyanopyrole |
98130-58-6 | 100mg |
$ 506.00 | 2023-04-19 | ||
| Chemenu | CM303557-1g |
2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 1g |
$823 | 2021-08-18 | |
| Chemenu | CM303557-1g |
2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A109004585-1g |
2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 1g |
$871.20 | 2023-08-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92937-100MG |
2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 100MG |
¥ 1,339.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92937-250MG |
2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 250MG |
¥ 2,138.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92937-500MG |
2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 500MG |
¥ 3,564.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92937-1G |
2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile |
98130-58-6 | 95% | 1g |
¥ 5,346.00 | 2023-04-12 |
2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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